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Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the core physical properties of 1,11-

undecanediol (CAS No. 765-04-8), a long-chain aliphatic diol.[1] This document is intended for

researchers, scientists, and professionals in drug development who utilize such specialty

chemicals. The guide compiles essential quantitative data into structured tables for ease of

reference and comparison. Furthermore, it outlines detailed experimental protocols for the

determination of key physical characteristics and includes visualizations to illustrate

fundamental concepts and workflows relevant to the characterization of this compound.

Chemical Identity and Structure
1,11-Undecanediol, also known as undecamethylene glycol, is a linear diol with a backbone of

eleven carbon atoms and hydroxyl groups at the terminal positions (C1 and C11). Its molecular

formula is C₁₁H₂₄O₂.[2][3][4] The presence of two hydroxyl groups allows for hydrogen bonding,

significantly influencing its physical properties, such as a higher boiling point and melting point

compared to its corresponding alkane.

Table 1: General and Chemical Identifiers for 1,11-Undecanediol
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Identifier Value

IUPAC Name undecane-1,11-diol[5]

Synonyms 1,11-Undecanediol, Undecamethylene glycol

CAS Number 765-04-8[1][2][3][5]

Molecular Formula C₁₁H₂₄O₂[2][3][4]

Molecular Weight 188.31 g/mol [2][4]

SMILES OCCCCCCCCCCCO

InChI Key XSMIOONHPKRREI-UHFFFAOYSA-N

Physical and Thermodynamic Properties
The physical state of 1,11-undecanediol at standard conditions is a white crystalline powder or

solid.[2][3] Its properties are characteristic of long-chain alcohols, reflecting a balance between

the nonpolar alkyl chain and the polar hydroxyl end groups.

Table 2: Key Physical and Thermodynamic Properties of 1,11-Undecanediol

Property Value Unit Notes

Melting Point 61.0 - 65.0[6] °C
Some sources cite 80-

82°C[2]

Boiling Point 318.7[3] °C At 760 mmHg

Density 0.918[3] g/cm³
Some sources report

0.98 g/cm³ at 20°C[2]

Flash Point 146.4[1][3] °C

Refractive Index 1.459[1][3]

Vapor Pressure 0.0±1.5 mmHg At 25°C (Predicted)[1]

Enthalpy of Fusion 45.9 kJ/mol

pKa 14.90±0.10 Predicted[5]
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Table 3: Solubility Profile of 1,11-Undecanediol

Solvent Solubility Reference

Water Slightly soluble [2]

Ethanol Soluble [2]

Acetone Soluble [2]

Chloroform Slightly soluble

Methanol Slightly soluble

Spectral Data
Spectroscopic data is crucial for the structural confirmation and purity assessment of 1,11-

undecanediol.

Table 4: Summary of Spectral Data for 1,11-Undecanediol

Technique Key Features and Observations

¹H NMR

Signals corresponding to hydroxyl protons

(variable, dependent on solvent and

concentration) and methylene protons along the

carbon chain.

¹³C NMR
Signals for the eleven distinct carbon

environments.

IR Spectroscopy

A broad, strong absorption band in the 3200-

3600 cm⁻¹ region, characteristic of O-H

stretching from hydrogen-bonded hydroxyl

groups. C-H stretching vibrations are observed

in the 2800-3000 cm⁻¹ range.

Mass Spectrometry
The molecular ion peak (M⁺) is expected at m/z

188, corresponding to the molecular weight.
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Experimental Protocols
The following sections detail generalized, standard laboratory procedures for determining the

key physical properties of a solid organic compound like 1,11-undecanediol.

Melting Point Determination (Capillary Method)
The melting point is a fundamental property for assessing the purity of a crystalline solid.

Sample Preparation: A small amount of finely powdered, dry 1,11-undecanediol is packed

into a capillary tube to a height of 1-2 mm.[2][5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[2] This assembly is then placed in a melting point

apparatus (e.g., a Thiele tube with heating oil or a digital melting point device).

Measurement: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

as the temperature approaches the expected melting point.[7]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (T1) and the temperature at which the entire solid mass turns into a clear

liquid (T2).[5][7] The melting point is reported as the range T1-T2.[2] A sharp melting range

(e.g., 0.5-1.0°C) is indicative of high purity.

Boiling Point Determination (Thiele Tube Method)
For high-boiling point liquids or solids that can be melted, this micro method is effective.

Sample Preparation: A small amount of 1,11-undecanediol (a few milliliters) is placed into a

small test tube.[8] A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.[9]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[9][10]

Measurement: The Thiele tube is heated gently.[9] As the temperature rises, a rapid and

continuous stream of bubbles will emerge from the inverted capillary tube.[10][11]
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Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[11]

Solubility Determination
Sample Preparation: A small, measured amount of 1,11-undecanediol (e.g., 25 mg) is placed

in a test tube.[12]

Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL) is added in

portions to the test tube.[12]

Observation: After each addition, the tube is vigorously shaken.[3][13] The compound is

classified as soluble if it completely dissolves to form a clear solution. If the compound does

not dissolve in a given solvent, its insolubility is noted.

Infrared (IR) Spectroscopy (Thin Solid Film Method)
Sample Preparation: A small amount of 1,11-undecanediol is dissolved in a few drops of a

volatile solvent (e.g., acetone or methylene chloride).[1]

Film Deposition: A drop of this solution is placed onto a clean, dry salt plate (e.g., NaCl).[1]

The solvent is allowed to evaporate completely, leaving a thin film of the solid compound on

the plate.[1]

Spectral Acquisition: The salt plate is placed in the sample holder of an FT-IR spectrometer.

The background is collected first, followed by the sample spectrum.[14]

Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands

corresponding to the functional groups present in the molecule.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: For ¹H NMR, approximately 5-25 mg of 1,11-undecanediol is dissolved

in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[16] For

¹³C NMR, a more concentrated solution (50-100 mg) may be required.[16]
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Filtration: To ensure a high-quality spectrum, the solution should be filtered through a small

plug of glass wool in a Pasteur pipette into the NMR tube to remove any particulate matter.

Spectral Acquisition: The NMR tube is placed in the spectrometer, and the data is acquired.

Modern NMR experiments are automated, but parameters can be adjusted to optimize the

results.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration (for ¹H

NMR), and splitting patterns to elucidate the molecular structure.[17]

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the characterization of

1,11-undecanediol.
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Workflow for Melting Point Determination

Prepare Sample
(Grind solid, pack capillary tube)

Place in Apparatus
(Attach to thermometer, insert in heating block)

Heat Slowly
(1-2°C per minute near melting point)

Observe Phase Change

Record T1
(First liquid appears)

Record T2
(All solid melts)

Report Melting Range
(T1 - T2)

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow for determining the melting point of a solid

organic compound.
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Classification of 1,11-Undecanediol

Organic Compounds

Alcohols

Polyols

Diols
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Caption: A hierarchical diagram showing the chemical classification of 1,11-undecanediol.
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Intermolecular Hydrogen Bonding in Diols

Molecule 1

Molecule 2

H-O-

(CH₂)₉-CH₂-OH H-O-

 H-Bond

(CH₂)₉-CH₂-OH

Click to download full resolution via product page

Caption: A diagram illustrating the concept of intermolecular hydrogen bonding between two

diol molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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